Cas no 55396-81-1 (Nsc281707)

• Product Name: Nsc281707
• CAS No: 55396-81-1
• MF: C₁₄H₂₈N₄
• MW: 252.398922920227
• CID: 943868
• PubChem ID: 430741
• Update Time: 2025-04-19

Nsc281707 Chemical and Physical Properties

Names and Identifiers

• Nsc281707
• hexyl-methyl-(1,3,5-triaza-adamantan-7-yl)-amine
• 7-(N-Methyl-N-n-hexylamino)-1,3,5-triazaadamantan
• AC1L8Q09
• 55396-81-1
• NSC-281707
• SCHEMBL15340904
• DTXSID40330590

• Inchi： 1S/C14H28N4/c1-3-4-5-6-7-15(2)14-8-16-11-17(9-14)13-18(10-14)12-16/h3-13H2,1-2H3
• InChI Key： GLVQWYHONYFDHR-UHFFFAOYSA-N
• SMILES： N12CN3CN(C1)CC(C3)(C2)N(C)CCCCCC

Computed Properties

• Exact Mass: 252.23164
• Monoisotopic Mass: 252.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 13Ų

Experimental Properties

• PSA: 12.96
• LogP: 0.87030